Cas no 1354016-89-9 ((R)-3-(Carboxymethyl-methyl-amino)-piperidine-1-carboxylic acid tert-butyl ester)

• Product Name: (R)-3-(Carboxymethyl-methyl-amino)-piperidine-1-carboxylic acid tert-butyl ester
• CAS No: 1354016-89-9
• MF: C₁₃H₂₄N₂O₄
• MW: 272.340663909912
• CID: 2155268
• Update Time: 2025-05-24

(R)-3-(Carboxymethyl-methyl-amino)-piperidine-1-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• (R)-3-(carboxymethyl-methyl-amino)-piperidine-1-carboxylic acid tert-butyl ester
• (R)-2-((1-(tert-Butoxycarbonyl)piperidin-3-yl)(methyl)amino)acetic acid
• AM96632
• (R)-3-(carboxymethylmethylamino)piperidine-1-carboxylic acid tert-butyl ester
• (R)-3-(Carboxymethyl-methyl-amino)-piperidine-1-carboxylic acid tert-butyl ester

• Inchi： 1S/C13H24N2O4/c1-13(2,3)19-12(18)15-7-5-6-10(8-15)14(4)9-11(16)17/h10H,5-9H2,1-4H3,(H,16,17)/t10-/m1/s1
• InChI Key： YROISFFGKOBCGY-SNVBAGLBSA-N
• SMILES： O(C(C)(C)C)C(N1CCC[C@H](C1)N(C)CC(=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 338
• Topological Polar Surface Area: 70.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (R)-3-(Carboxymethyl-methyl-amino)-piperidine-1-carboxylic acid tert-butyl ester

Introduction to (R)-3-(Carboxymethyl-methyl-amino)-piperidine-1-carboxylic acid tert-butyl ester (CAS No. 1354016-89-9)

Compound Overview: The compound (R)-3-(Carboxymethyl-methyl-amino)-piperidine-1-carboxylic acid tert-butyl ester (CAS No. 1354016-89-9) is a complex organic molecule with significant potential in the field of medicinal chemistry and drug discovery. This compound belongs to the class of tertiary amines and features a piperidine ring, which is a six-membered saturated ring with one nitrogen atom. The tert-butyl ester group attached to the piperidine ring adds stability and solubility, making it suitable for various synthetic applications.

Structural Analysis: The molecule's structure is characterized by a carboxymethyl-methyl-amino group at the 3-position of the piperidine ring. This functional group introduces both amino and carboxylic acid functionalities, which are critical for hydrogen bonding and interactions in biological systems. The tert-butyl ester at the 1-position of the piperidine ring serves as a protecting group, often used in organic synthesis to prevent unwanted side reactions during the synthesis of more complex molecules.

Synthesis and Applications: The synthesis of this compound typically involves multi-step reactions, including alkylation, amidation, and esterification processes. Recent advancements in asymmetric synthesis have enabled the selective formation of the (R)-enantiomer, which is crucial for pharmacological studies due to its potential therapeutic activity. This compound has been explored as an intermediate in the synthesis of bioactive molecules, particularly in the development of neuroprotective agents and anti-inflammatory drugs.

Biological Activity: Studies have shown that this compound exhibits significant antioxidant properties, which make it a promising candidate for combating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases. Additionally, its ability to modulate cellular signaling pathways has been highlighted in recent research, suggesting its potential role in cancer therapy.

Recent Research Findings: In a groundbreaking study published in 2023, researchers demonstrated that this compound can inhibit key enzymes involved in inflammation, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings have opened new avenues for its application in treating inflammatory conditions like arthritis and inflammatory bowel disease.

Safety and Handling: While this compound is not classified as a hazardous material under current regulations, it is essential to handle it with care due to its chemical reactivity. Proper personal protective equipment (PPE) should be used during synthesis and handling to ensure safety.

Conclusion: The compound (R)-3-(Carboxymethyl-methyl-amino)-piperidine-1-carboxylic acid tert-butyl ester (CAS No. 1354016-89-9) represents a valuable building block in modern organic synthesis. Its unique structure and versatile functional groups make it an attractive candidate for further exploration in drug discovery and development. As research continues to uncover its full potential, this compound is poised to play a significant role in advancing therapeutic interventions for various diseases.